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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855606

Mitoridine: Unraveling a Biosynthetic Enigma

Researchers, scientists, and drug development professionals delving into the world of natural
products may encounter the compound Mitoridine. However, a comprehensive review of the
scientific literature reveals a significant gap in our understanding of its natural origins. At
present, the biosynthetic pathway of Mitoridine, the intricate enzymatic process by which it is
produced in a living organism, remains unelucidated and is not described in publicly accessible
scientific databases.

While chemical suppliers list Mitoridine under the CAS number 3911-19-1, providing its
chemical formula (C20H22N202) and structure, there is a conspicuous absence of research
detailing its isolation from a natural source or the genetic and enzymatic machinery responsible
for its construction. This suggests that Mitoridine may be a synthetically derived compound or
a very rare natural product that has yet to be the subject of biosynthetic investigation.

For a compound to have a known biosynthetic pathway, it typically requires its identification
from a plant, fungus, bacterium, or marine organism. Following this, researchers would embark
on a series of experiments, often involving isotopic labeling studies, genetic sequencing, and
enzymatic assays, to identify the precursor molecules, intermediates, and the specific enzymes
that catalyze each step of its formation. This body of work, which is fundamental to
understanding and potentially harnessing a natural product's synthetic machinery, is currently
not available for Mitoridine.

Consequently, the core requirements of this technical guide—quantitative data on pathway
efficiency, detailed experimental protocols for its elucidation, and visualizations of the
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biosynthetic and signaling pathways—cannot be fulfilled at this time due to the lack of
foundational research.

Available Chemical Information:

While its biological production remains a mystery, the fundamental chemical identity of
Mitoridine is known:

Identifier Value

CAS Number 3911-19-1
Molecular Formula C20H22N202
Molecular Weight 322.4 g/mol

CC=C1CN2C3CC1C4C2CC5(C3N(C6=C5C=C
C=C60)C)C4=0

SMILES

Future Outlook:

The elucidation of a biosynthetic pathway is a complex and resource-intensive endeavor.
Should Mitoridine be identified from a natural source in the future, the scientific community
could then begin the exciting work of unraveling its biosynthetic origins. This would not only
provide profound insights into the chemical ingenuity of nature but also open up avenues for its
biotechnological production through metabolic engineering and synthetic biology approaches.

For researchers interested in this compound, the current state of knowledge presents both a
challenge and an opportunity. The absence of a known biosynthetic pathway marks a frontier
for discovery, inviting exploration into potential natural sources and the novel enzymatic
reactions that may be involved in its creation. Until such research is undertaken and published,
the story of how Mitoridine is made remains an unanswered question in the vast field of
natural product biosynthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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